Cas no 2229627-77-2 (5-(3-fluoro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid)

5-(3-Fluoro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid is a fluorinated heterocyclic compound featuring a 1,2-oxazole (isoxazole) core substituted with a carboxylic acid group at the 4-position and a 3-fluoro-2-methylphenyl moiety at the 5-position. This structure imparts unique reactivity and potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom enhances metabolic stability and binding affinity, while the carboxylic acid group offers versatility for further derivatization, such as amide or ester formation. Its well-defined aromatic and heterocyclic framework makes it valuable for designing bioactive molecules, particularly in medicinal chemistry applications targeting enzyme inhibition or receptor modulation. The compound is typically characterized by HPLC, NMR, and mass spectrometry for purity verification.
5-(3-fluoro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid structure
2229627-77-2 structure
Product Name:5-(3-fluoro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid
CAS No:2229627-77-2
MF:C11H8FNO3
MW:221.184526443481
CID:6074152
PubChem ID:165838343
Update Time:2025-10-30

5-(3-fluoro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(3-fluoro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid
    • EN300-1798055
    • 2229627-77-2
    • Inchi: 1S/C11H8FNO3/c1-6-7(3-2-4-9(6)12)10-8(11(14)15)5-13-16-10/h2-5H,1H3,(H,14,15)
    • InChI Key: WANHHJQQEKICKG-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C2=C(C(=O)O)C=NO2)=C1C

Computed Properties

  • Exact Mass: 221.04882128g/mol
  • Monoisotopic Mass: 221.04882128g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 63.3Ų

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Additional information on 5-(3-fluoro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid

CAS No. Compound Name:Chemical Structure and Physical Properties:

The compound with the Chemical Abstracts Service registry number CAS NO., identified as COMPOUND NAME, is a synthetic organic molecule characterized by its unique structural features and promising pharmacological properties. Its molecular formula is C₁₀H₉FN₂O₂ with a molar mass of approximately...

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